Cas no 36772-75-5 (Zinc;1-phenyl-2h-tetrazole-5-thione)

• Product Name: Zinc;1-phenyl-2h-tetrazole-5-thione
• CAS No: 36772-75-5
• MF: C₇H₆N₄SZn
• MW: 243.623335361481
• CID: 1479796
• PubChem ID: 54610890
• Update Time: 2025-04-21

Zinc;1-phenyl-2h-tetrazole-5-thione Chemical and Physical Properties

Names and Identifiers

• NSC300236
• NSC-300236
• zinc,1-phenyl-2H-tetrazole-5-thione
• 1-phenyl-2H-tetrazole-5-thione
• zinc
• DTXSID60715269
• 36772-75-5
• DS-003151
• zinc;1-phenyl-2H-tetrazole-5-thione
• Zinc;1-phenyl-2h-tetrazole-5-thione

• Inchi： 1S/C7H6N4S.Zn/c12-7-8-9-10-11(7)6-4-2-1-3-5-6;/h1-5H,(H,8,10,12);/q;+2
• InChI Key： XEULGQANRQJDII-UHFFFAOYSA-N
• SMILES： [Zn+2].S=C1N=NNN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 178.03148
• Monoisotopic Mass: 241.960459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 39.99
• LogP: 0.94850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives